Cas no 1256821-40-5 (3-methyl-5-phenylpicolinic acid)

• Product Name: 3-methyl-5-phenylpicolinic acid
• CAS No: 1256821-40-5
• MF: C₁₃H₁₁NO₂
• MW: 213.231943368912
• CID: 2113730
• Update Time: 2023-11-19

3-methyl-5-phenylpicolinic acid Chemical and Physical Properties

Names and Identifiers

• 3-methyl-5-phenylpicolinic acid
• CID 121003957
• 2-Pyridinecarboxylic acid, 3-methyl-5-phenyl-

• Inchi： 1S/C13H11NO2/c1-9-7-11(8-14-12(9)13(15)16)10-5-3-2-4-6-10/h2-8H,1H3,(H,15,16)
• InChI Key： ZAAQLIZYWUIJSM-UHFFFAOYSA-N
• SMILES： OC(C1C(C)=CC(=CN=1)C1C=CC=CC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 248
• Topological Polar Surface Area: 50.2

Experimental Properties

• Density: 1.206±0.06 g/cm3(Predicted)
• Boiling Point: 396.8±30.0 °C(Predicted)
• pka: 1.06±0.50(Predicted)